Cas no 1898022-16-6 (2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)propanoic acid)

• Product Name: 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)propanoic acid
• CAS No: 1898022-16-6
• Molecular Formula: C₁₄H₁₇NO₂
• Molecular Weight: 231.290283918381
• CID: 5896412
• PubChem ID: 117334359

2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)propanoic acid Properties

Names and Identifiers

• 2,2-dimethyl-3-(1-methyl-1H-indol-6-yl)propanoic acid
• 1898022-16-6
• EN300-1811649

• InChIKey： URTJXIGWHJTJNJ-UHFFFAOYSA-N
• Inchi： 1S/C14H17NO2/c1-14(2,13(16)17)9-10-4-5-11-6-7-15(3)12(11)8-10/h4-8H,9H2,1-3H3,(H,16,17)
• SMILES： OC(C(C)(C)CC1=CC=C2C=CN(C)C2=C1)=O

Computed Properties

• Exact Mass: 231.125928785g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 231.125928785g/mol
• Heavy Atom Count: 17
• Complexity: 301
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 42.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives